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Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268

An In-Depth Technical Guide to Rubidium lodide: Formula, Molecular Weight, and
Experimental Protocols

Introduction

Rubidium iodide (Rbl) is an inorganic salt composed of rubidium and iodine.[1] It is a white
crystalline solid that is highly soluble in water.[2] This compound is significant in various fields,
including the development of photoelectric devices, certain types of lasers, and as a reagent in
chemical synthesis.[3] In the pharmaceutical and medical fields, it has been used as a
component in eye drops and as a radiopharmaceutical in positron emission tomography (PET)
scans for medical imaging.[1][3] This guide provides a comprehensive overview of its chemical
properties, molecular characteristics, and detailed experimental protocols for its synthesis.

Chemical Formula and Molecular Weight

The chemical formula for rubidium iodide is Rbl.[1] It is formed from one rubidium cation
(Rb*) and one iodide anion (17).[2]

The molecular weight of rubidium iodide is calculated from the atomic weights of its
constituent elements: rubidium (85.4678 u) and iodine (126.90447 u).[4]

e Molecular Weight: 212.3723 g/mol [5]

e Percent Composition: Rubidium constitutes 40.244% of the compound by mass, while iodine
accounts for the remaining 59.756%.[4]
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Physicochemical Properties

Rubidium iodide is a white solid with a crystalline structure.[1][3] A summary of its key
quantitative properties is presented in the table below for easy reference and comparison.

Property Value References
Chemical Formula RbI [L][3116]1[7]
Molecular Weight 212.37 g/mol [31[71[8]

White to off-white crystalline
Appearance _ [1][3]
solid/powder

Melting Point 642 °C - 656 °C [11[3][6][7]
Boiling Point 1300 °C - 1304 °C [L1[31[61[7]
Density 3.110 - 3.55 g/cm3 at 25 °C (1103171
Solubility in Water 152 g/100 mL [1]

Sodium chloride (rock salt)
Crystal Structure , [1][°][10]
structure, cubic

Lattice Constant (a) 7.326 A [1]
Refractive Index 1.647 [319]
CAS Number 7790-29-6 [11[31[7]

Experimental Protocols: Synthesis of Rubidium
lodide

Rubidium iodide can be synthesized through several chemical reactions.[1] The resulting salt
from these methods can be purified by recrystallization.[11] Below are detailed methodologies
for the most common synthesis routes.

Protocol 1: Neutralization of Rubidium Hydroxide with
Hydriodic Acid
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This method involves a classic acid-base neutralization reaction.
e Reaction: RbOH + HI —» Rbl + H20[1]
o Methodology:
o Carefully measure a specific molar quantity of rubidium hydroxide (RbOH) solution.

o In a well-ventilated fume hood, slowly add a stoichiometric equivalent of hydriodic acid (HI)
to the rubidium hydroxide solution while stirring continuously.

o Monitor the pH of the solution. The reaction is complete when the solution reaches a
neutral pH (pH 7).

o Gently heat the resulting solution to evaporate the water, which will cause the rubidium
iodide to crystallize.

o Collect the Rbl crystals by filtration.

o Wash the crystals with a small amount of cold deionized water to remove any remaining

impurities.

o

Dry the purified crystals in a desiccator or a low-temperature oven.

Protocol 2: Neutralization of Rubidium Carbonate with
Hydriodic Acid

This alternative neutralization method uses rubidium carbonate as the base and produces
carbon dioxide as a byproduct.[1]

e Reaction: Rb2COs + 2HI - 2Rbl + H20 + CO2[1]
» Methodology:

o Dissolve a known quantity of rubidium carbonate (Rb2CQO3) in deionized water in a

reaction vessel.
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o Slowly and carefully add two molar equivalents of hydriodic acid (HI) to the rubidium
carbonate solution. Note that this reaction will effervesce as carbon dioxide gas is

released.

o Continue adding the acid until the effervescence ceases, indicating the complete

consumption of the carbonate.

o Proceed with the evaporation, crystallization, and drying steps as described in Protocol 1

to isolate the pure rubidium iodide product.

A logical workflow for this synthesis protocol is visualized below.
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Workflow for Rubidium lodide Synthesis via Carbonate Neutralization
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Caption: Synthesis workflow for rubidium iodide.
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Crystal Structure

Rubidium iodide crystallizes in a face-centered cubic lattice, adopting the rock salt (NaCl)
structure.[1][10] In this configuration, each rubidium ion (Rb™*) is octahedrally coordinated to six
iodide ions (I7), and conversely, each iodide ion is octahedrally coordinated to six rubidium
ions.[10] The Rb-I bond length is approximately 3.66 A.[1]

The crystal structure can be visualized as two interpenetrating face-centered cubic lattices, one
of rubidium cations and the other of iodide anions, displaced from each other by half a lattice
parameter along one of the cubic axes.

Caption: Octahedral coordination of a central Rb™* ion.

Conclusion

This technical guide has provided core information on the molecular formula, molecular weight,
and key physicochemical properties of rubidium iodide. The detailed experimental protocols
for its synthesis offer practical methodologies for laboratory and research applications. The
data and diagrams presented serve as a valuable resource for researchers, scientists, and
professionals in drug development and materials science who require a foundational
understanding of this important inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sigmaaldrich.com/IQ/en/product/aldrich/251445
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium-Iodide
https://steeldata.info/ms/demo/semi/help/compounds/114.html
https://next-gen.materialsproject.org/materials/mp-22903
https://winter.group.shef.ac.uk/webelements/compounds/rubidium/rubidium_iodide.html
https://www.benchchem.com/product/b1230268#rubidium-iodide-molecular-weight-and-formula
https://www.benchchem.com/product/b1230268#rubidium-iodide-molecular-weight-and-formula
https://www.benchchem.com/product/b1230268#rubidium-iodide-molecular-weight-and-formula
https://www.benchchem.com/product/b1230268#rubidium-iodide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1230268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

